4-(4-hydroxy-3-methoxyphenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)-6-(thiophen-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H17N3O4S/c1-25-14-7-10(4-5-13(14)22)16-15-12(19-18(24)20-16)9-21(17(15)23)8-11-3-2-6-26-11/h2-7,16,22H,8-9H2,1H3,(H2,19,20,24)
• InChI Key: WZUYSUSQCMMTGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(CN(C3=O)CC4=CC=CS4)NC(=O)N2)O
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

4-(4-hydroxy-3-methoxyphenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C18H17N3O4S and its molecular weight is 371.41. The purity is usually 95%.
BenchChem offers high-quality 4-(4-hydroxy-3-methoxyphenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-hydroxy-3-methoxyphenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electronic and Photovoltaic Materials

Compounds with thiophene and pyrrolopyrimidine units have been explored for their electronic properties. For example, derivatives of diketopyrrolopyrrole (DPP) have been utilized as electron transport layers in polymer solar cells, enhancing power conversion efficiency due to their high conductivity and electron mobility (Hu et al., 2015). These findings suggest that compounds with similar structural motifs may have applications in organic electronics and photovoltaic devices.

Antimicrobial and Antifungal Agents

Research on pyrimidine derivatives has demonstrated significant biological activity, including antimicrobial and antifungal effects. For instance, new pyrimido[5′,4′:5,6]pyrano[2,3‐d][1,3,2]thiazaphosphinine compounds synthesized from pyrano[2,3‐d]pyrimidine derivatives showed good inhibitory effects against various microorganisms (Younes et al., 2013). This indicates that structurally related compounds could serve as leads for developing new antimicrobial agents.

Anticancer Research

Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their anticancer properties. For example, a study on the synthesis and biological evaluation of thieno[2,3-d]pyrimidine-2,4-dione derivatives as GnRH receptor antagonists showed potential for treating reproductive diseases (Guo et al., 2003). This suggests the potential for compounds with similar structures to be explored in cancer research, especially as targeted therapies.

Corrosion Inhibition

Spiropyrimidinethiones have been investigated for their corrosion inhibition properties on metals, offering insights into their utility in protecting industrial materials (Yadav et al., 2015). The presence of thiophene and pyrimidine moieties in these compounds contributes to their effectiveness, which could be relevant for compounds with similar structures in corrosion inhibition applications.